N-(2-methoxy-5-methylphenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H16N4O3S/c1-11-3-4-14(23-2)13(9-11)19-15(22)10-25-17-21-20-16(24-17)12-5-7-18-8-6-12/h3-9H,10H2,1-2H3,(H,19,22)
• InChI Key: RNFWLTYRIGIUHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CSC2=NN=C(O2)C3=CC=NC=C3
• Molecular Formula: C17H16N4O3S
• Molecular Weight: 356.4 g/mol

Description

N-(2-methoxy-5-methylphenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C17H16N4O3S and its molecular weight is 356.4. The purity is usually 95%.
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Scientific Research Applications

Computational and Pharmacological Evaluation

• A study by (Faheem, 2018) explored the computational and pharmacological potentials of novel derivatives, including those of 1,3,4-oxadiazole and pyrazoles. These compounds demonstrated potential in toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions.

Anticancer Properties

• (Vinayak et al., 2014) synthesized novel derivatives of 1,3,4-oxadiazole and tested their cytotoxicity on various cancer cell lines, including PANC-1, HepG2, and MCF7, showing significant cytotoxic activities.

Biological Screening

• Research by (Rehman et al., 2013) involved synthesizing a series of derivatives and screening them against enzymes such as acetylcholinesterase and lipoxygenase, finding notable activity against acetylcholinesterase.

Cytotoxic Activity

• A 2020 study by (Al-Sanea et al.) synthesized compounds with attached aryloxy groups and tested their anticancer activity on 60 cancer cell lines, revealing significant cancer cell growth inhibition in several lines.

Coordination Complexes and Antioxidant Activity

• The study by (Chkirate et al., 2019) synthesized pyrazole-acetamide derivatives and evaluated their antioxidant activity, demonstrating significant antioxidant potential.

Antimicrobial Activities

• Research by (Wardkhan et al., 2008) explored the synthesis of thiazoles and their derivatives, finding noteworthy antimicrobial activities against various bacterial and fungal strains.

Insecticidal Properties

• (Bakhite et al., 2014) examined pyridine derivatives for their insecticidal activities, particularly against the cowpea aphid, showing significant insecticidal activity.